molecular formula C18H15NO4S2 B2647376 (Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one CAS No. 307525-45-7

(Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one

Cat. No. B2647376
CAS RN: 307525-45-7
M. Wt: 373.44
InChI Key: DMRZXGVZZLWXMJ-YBEGLDIGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H15NO4S2 and its molecular weight is 373.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Diagnostic Applications

A key application of related compounds is in the diagnostic field. In a study by Bräutigam et al., the biochemical hallmarks of tyrosine hydroxylase deficiency were explored, emphasizing reliable diagnostic strategies. The study highlighted the importance of cerebrospinal fluid investigations revealing characteristic metabolite constellations, which included low concentrations of homovanillic acid (HVA) and 3-methoxy-4-hydroxyphenylethyleneglycol, in the presence of normal reference range 5-hydroxyindolacetic acid concentrations. The research emphasized the necessity of a standardized lumbar puncture protocol and adequate age-related reference values for the diagnosis of neurometabolic disorders (Bräutigam et al., 1998).

Chemical Metabolite Identification

Another significant application is in the identification of chemical metabolites. Kavanagh et al. identified a series of metabolites of 3-(4-methoxybenzoyl)-1-pentylindole (RCS-4), a synthetic indole-derived cannabimimetic, in urine samples. This study utilized gas chromatography-mass spectrometry to identify metabolites that were tentatively identified as products of various chemical reactions including aromatic monohydroxylation, dihydroxylation, and O-demethylation among others. This research is crucial for understanding the metabolic pathways and potential toxicological implications of synthetic compounds (Kavanagh et al., 2012).

Drug Efficacy and Metabolism Studies

Compounds similar to (Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one have been used in clinical trials to understand the efficacy and metabolism of drugs. For instance, Siwers et al. conducted an initial clinical trial on zimelidine, a serotonin uptake inhibitor, and studied its pharmacologic effects by monitoring variables like plasma levels of the parent compound and its metabolites. The study provided insights into the selective inhibition of serotonin uptake in central monoamine neurons, offering a potential pharmacological tool for future CNS research (Siwers et al., 1977).

Environmental Monitoring and Biomonitoring

Research by Scherer et al. in 2020 focused on the environmental monitoring of fragrance chemicals like lysmeral in cosmetic products. Their study developed a method for the analysis of lysmeral metabolites in urine samples, providing insights into the broad exposure of the population to such compounds. The research highlighted a significant decline in metabolites over the years and emphasized the need for efforts to reduce exposure to these fragrance chemicals (Scherer et al., 2020).

properties

IUPAC Name

(5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-(4-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15NO4S2/c1-22-13-6-4-12(5-7-13)19-17(21)16(25-18(19)24)10-11-3-8-14(20)15(9-11)23-2/h3-10,20H,1-2H3/b16-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMRZXGVZZLWXMJ-YBEGLDIGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/SC2=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.